methyl (4S)-2-oxo-1,3-oxazolidine-4-carboxylate;rhodium

• IUPAC Name: methyl (4S)-2-oxo-1,3-oxazolidine-4-carboxylate;rhodium
• InChI: InChI=1S/4C5H7NO4.2Rh/c4*1-9-4(7)3-2-10-5(8)6-3;;/h4*3H,2H2,1H3,(H,6,8);;/t4*3-;;/m0000../s1
• InChI Key: GJGODOPJMSMPOE-AABFXYGWSA-N
• Canonical SMILES: COC(=O)C1COC(=O)N1.COC(=O)C1COC(=O)N1.COC(=O)C1COC(=O)N1.COC(=O)C1COC(=O)N1.[Rh].[Rh]
• Isomeric SMILES: COC(=O)[C@@H]1COC(=O)N1.COC(=O)[C@@H]1COC(=O)N1.COC(=O)[C@@H]1COC(=O)N1.COC(=O)[C@@H]1COC(=O)N1.[Rh].[Rh]
• Molecular Formula: C20H28N4O16Rh2
• Molecular Weight: 786.3 g/mol

Description

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Synthesis Analysis

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Molecular Structure Analysis

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Chemical Reactions Analysis

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Physical And Chemical Properties Analysis

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Safety And Hazards

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